Cas no 875608-74-5 ((2R)-2-(fluoromethyl)pyrrolidine)

(2R)-2-(Fluoromethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a fluoromethyl group at the stereogenic 2-position. This compound is of significant interest in medicinal chemistry and drug development due to its ability to serve as a versatile building block for bioactive molecules. The fluorine substitution enhances metabolic stability and influences lipophilicity, while the pyrrolidine scaffold provides conformational rigidity, making it valuable for modulating pharmacokinetic properties. Its enantiomeric purity (R-configuration) ensures precise stereochemical control in synthetic applications. The compound is particularly useful in the design of enzyme inhibitors, receptor ligands, and other pharmacophores, offering a balance of reactivity and stability for advanced synthetic transformations.

(2R)-2-(fluoromethyl)pyrrolidine structure

875608-74-5 structure

Product Name:(2R)-2-(fluoromethyl)pyrrolidine

CAS No:875608-74-5

MF:C₅H₁₀FN

MW:103.138004779816

MDL:MFCD19690579

CID:1120180

PubChem ID:51980279

Update Time:2025-10-29

(2R)-2-(fluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- (2R)-2-(fluoromethyl)-Pyrrolidine
- (2R)-2-(fluoromethyl)pyrrolidine
- P12668
- 875608-74-5
- (R)-2-(Fluoromethyl)pyrrolidine
- CS-0183314
- SCHEMBL1189859
- EN300-2996310
- MDL： MFCD19690579
- Inchi： 1S/C5H10FN/c6-4-5-2-1-3-7-5/h5,7H,1-4H2/t5-/m1/s1
- InChI Key： WMCKMBIRRGZGLE-RXMQYKEDSA-N
- SMILES： FC[C@H]1CCCN1

Computed Properties

Exact Mass: 103.079727485g/mol
Monoisotopic Mass: 103.079727485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 12Å²

(2R)-2-(fluoromethyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1052686-1g	(2R)-2-(FLUOROMETHYL)PYRROLIDINE	875608-74-5	95%	1g	$685	2024-07-28
Enamine	EN300-2996310-1g	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5		1g	$301.0	2023-09-06
Enamine	EN300-2996310-5g	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5		5g	$874.0	2023-09-06
Enamine	EN300-2996310-10g	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5		10g	$1474.0	2023-09-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05058-100MG	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5	95%	100MG	￥ 884.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05058-250MG	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5	95%	250MG	￥ 1,412.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05058-500MG	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5	95%	500MG	￥ 2,349.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05058-1G	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5	95%	1g	￥ 3,517.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05058-5G	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5	95%	5g	￥ 10,553.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05058-10G	(2R)-2-(fluoromethyl)pyrrolidine	875608-74-5	95%	10g	￥ 17,589.00	2023-04-13